N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine

• IUPAC Name: N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine
• InChI: InChI=1S/C15H21N5S/c1-2-15-19-12(10-21-15)9-16-13-8-14(18-11-17-13)20-6-4-3-5-7-20/h8,10-11H,2-7,9H2,1H3,(H,16,17,18)
• InChI Key: SDLDYVTURBERAY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CNC2=CC(=NC=N2)N3CCCCC3
• Molecular Formula: C15H21N5S
• Molecular Weight: 303.4 g/mol

Description

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine, also known as ETPTP, is a small molecule compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including cancer therapy, inflammation, and infectious diseases. In

Mechanism of Action

The mechanism of action of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in cells. Specifically, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. By inhibiting CK2 activity, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine can prevent the growth and survival of cancer cells. Additionally, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to inhibit the activity of the protein kinase MAPKAPK2, which is involved in inflammation and immune response. By inhibiting MAPKAPK2 activity, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine can reduce inflammation and prevent the development of inflammatory diseases.
Biochemical and Physiological Effects
N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to have a variety of biochemical and physiological effects in cells and organisms. In cancer cells, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to inhibit cell growth and induce apoptosis, or programmed cell death. Inflammatory cells, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. In animal studies, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to reduce tumor growth and inflammation, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine for lab experiments is its high potency and specificity. N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to have a low IC50, or concentration required to inhibit 50% of enzyme activity, indicating its high potency. Additionally, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to be highly specific for its target enzymes, reducing the risk of off-target effects. However, one of the limitations of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine. One area of research is the development of new cancer therapies based on N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine. Researchers are exploring the use of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine in combination with other cancer drugs to enhance its efficacy and reduce side effects. Additionally, researchers are exploring the use of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine in other areas of research, such as infectious diseases and inflammation. Finally, researchers are exploring the use of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine as a tool for studying the role of CK2 and MAPKAPK2 in various cellular processes. By further understanding the mechanisms of action of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine, researchers can develop new therapeutic agents and improve our understanding of cellular signaling pathways.

Synthesis Methods

The synthesis of N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine is a multi-step process that involves the use of several chemical reagents and catalysts. The first step involves the synthesis of 2-ethyl-1,3-thiazole-4-carboxaldehyde, which is then reacted with piperidine and a pyrimidine derivative to form the final product, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine. This process requires careful control of reaction conditions, including temperature, pressure, and pH, to ensure high yield and purity of the final product.

Scientific Research Applications

N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is cancer therapy. N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. Additionally, N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and asthma. N-[(2-ethyl-1,3-thiazol-4-yl)methyl]-6-piperidin-1-ylpyrimidin-4-amine has also been studied for its potential use in infectious disease research, as it has been shown to inhibit the replication of certain viruses.